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Compound of Interest

Compound Name: Alexa Fluor 555

Cat. No.: B1242918 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential safety and logistical

information for handling Alexa Fluor 555, a commonly used fluorescent dye. Adherence to

these procedures will help maintain a secure workspace and ensure the integrity of your

experiments.

While Alexa Fluor 555 and its conjugates are generally not considered hazardous, it is crucial

to follow standard laboratory safety protocols.[1][2][3] The specific personal protective

equipment (PPE) and handling procedures outlined below will minimize exposure risk and

prevent contamination.

Personal Protective Equipment (PPE)
When working with Alexa Fluor 555, the consistent use of appropriate PPE is your first line of

defense. The following should be worn at all times in the laboratory:

Eye and Face Protection: At a minimum, safety glasses with side shields are required.[4] For

operations that may generate splashes, such as reconstituting the lyophilized powder or

during conjugation procedures, chemical splash goggles are recommended.[2][4] A face

shield worn in conjunction with goggles provides an additional layer of protection.[4]

Hand Protection: Disposable, chemical-resistant gloves (e.g., nitrile or neoprene) are

essential to prevent skin contact.[5][6] It is good practice to double-glove, especially when
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handling the concentrated dye.[6] Gloves should be inspected for any signs of degradation

and changed immediately if contaminated or torn.

Body Protection: A standard laboratory coat is required to protect personal clothing from

potential splashes.[4][7] For tasks with a higher risk of contamination, consider using a lab

coat made from a low-retention fabric.[5][6]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required when handling solutions of Alexa Fluor 555.[1][3] However, if you

are working with the powdered form of the dye and there is a risk of aerosolization, a

respirator may be necessary based on your institution's safety assessment.

Operational Plan: Handling and Storage
Proper handling and storage are critical for both safety and maintaining the quality of Alexa
Fluor 555.

Handling:

Always handle Alexa Fluor 555 in a well-ventilated area.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling, even if gloves were worn.[2]

Storage:

Store Alexa Fluor 555, whether in its reactive form or as a conjugate, protected from light to

prevent photobleaching.[8][9]

Reactive dyes should be stored in a freezer at -5 to -30°C and desiccated.[10][11]

Conjugated antibodies can typically be stored at 4°C for shorter periods or at -20°C for long-

term storage, often with a cryoprotectant like glycerol.[9][12] Always refer to the

manufacturer's specific storage recommendations.
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Quantitative Data for Alexa Fluor 555
The following table summarizes key quantitative data for Alexa Fluor 555:

Property Value Reference

Excitation Maximum 555 nm [13]

Emission Maximum 565 nm [13]

Extinction Coefficient 150,000 cm⁻¹M⁻¹ [13]

Molecular Weight ~535 g/mol [13]

Experimental Protocol: Antibody Conjugation with
Alexa Fluor 555 NHS Ester
This protocol provides a general overview for labeling an antibody with an Alexa Fluor 555
NHS (succinimidyl) ester. Always consult the specific instructions provided with your labeling

kit.

Materials:

Purified antibody in an amine-free buffer (e.g., PBS)

Alexa Fluor 555 NHS ester

Reaction buffer (e.g., sodium bicarbonate)

Purification column (e.g., Sephadex G-25)[14]

DMSO or DMF (for reconstituting the dye)[11]

Procedure:

Prepare the Antibody: Ensure the antibody is at the optimal concentration and in a buffer free

of primary amines (e.g., Tris or glycine), which will compete with the labeling reaction.[12][14]
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Reconstitute the Dye: Briefly centrifuge the vial of Alexa Fluor 555 NHS ester to collect the

powder at the bottom. Reconstitute the dye in high-quality, anhydrous DMSO or DMF.[11]

Perform the Conjugation:

Adjust the pH of the antibody solution to 8.0-9.0 using the reaction buffer.[14]

Add the appropriate molar excess of the reactive dye to the antibody solution. The optimal

ratio will need to be determined but a starting point is often a 10:1 molar ratio of dye to

protein.[14]

Incubate the reaction for 1 hour at room temperature, protected from light.[12]

Purify the Conjugate: Separate the labeled antibody from the unreacted dye using a

purification column.[14]

Determine the Degree of Labeling (DOL): Measure the absorbance of the conjugate at 280

nm and 555 nm to calculate the concentration of the antibody and the dye, and subsequently

the DOL.

Logical Workflow for Handling Alexa Fluor 555
The following diagram illustrates the key steps and decision points for safely handling Alexa
Fluor 555 in a laboratory setting.
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Disposal Plan
Dispose of all waste materials, including empty vials, used gloves, and contaminated

consumables, in accordance with your institution's chemical waste disposal procedures. Do not

discard Alexa Fluor 555 or its conjugates down the drain. If working with conjugates of

hazardous materials (e.g., phalloidin), follow the specific disposal guidelines for that hazardous

component.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Alexa Fluor 555]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242918#personal-protective-equipment-for-
handling-alexa-fluor-555]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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